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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Topogard (active ingredient:
terbuthylazine), a photosystem Il inhibitor herbicide, in conventional tillage versus no-till
agricultural systems. While direct comparative studies on Topogard are limited, this guide
synthesizes experimental data from research on atrazine, a closely related triazine herbicide
with the same mode of action, to draw relevant comparisons and provide actionable insights for
weed management strategies.

Executive Summary

The choice between conventional and no-till systems significantly influences the performance
of pre-emergent herbicides like Topogard. While no-till farming offers substantial benefits in
soil conservation, it presents unique challenges for herbicide efficacy. Crop residue in no-till
systems can intercept a significant portion of the applied herbicide, potentially reducing the
amount that reaches the soil. Furthermore, differences in soil moisture and organic matter
content between the two systems can affect herbicide activation, persistence, and overall weed
control. Research indicates that while the total seasonal loss of triazine herbicides may not
differ significantly between tillage systems, the initial concentration reaching the soil can be
lower in no-till due to residue interception. Conversely, some studies have shown that certain
pre-emergent herbicides can be more effective in no-till settings, particularly when followed by
adequate rainfall for activation.
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Data Presentation: Herbicide Efficacy and Crop
Yield

The following tables summarize quantitative data from studies comparing weed control and
crop yields under different tillage and herbicide regimes. It is important to note that the data
primarily involves atrazine and other photosystem Il inhibitors, which serve as a proxy for
Topogard's expected performance.

Table 1: Comparison of Weed Control Efficacy in Conventional vs. No-Till Systems

Herbicide/Trea . . Weed Control
Tillage System Weed Species Source
tment (%)
] ] Inconsistent,
Mesotrione + Conventional Broadleaf Weeds )
) ) ) ) rainfall [1]
Atrazine (PRE) Tillage & Giant Foxtail
dependent
] >80% (more
Mesotrione + ] Broadleaf Weeds )
) No-Till ) ) effective than [1]
Atrazine (PRE) & Giant Foxtail

CT)

Flumioxazin/Pyro  Conventional ] ) )
Pigweed Species R80 at 3 g ai’/ha [2]

xasulfone Tillage
Flumioxazin/Pyro ] ] ) R80 at 273 g

No-Till Pigweed Species ) [2]
xasulfone ai/ha
Flumioxazin/Pyro  Conventional Common R80 at 158 g 2]
xasulfone Tillage Ragweed ai/ha
Flumioxazin/Pyro ] Common R80 not

No-Till _ [2]
xasulfone Ragweed estimable

R80: The rate required to provide 80% control.

Table 2: Atrazine Interception by Crop Residue in No-Till Systems
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) . Atrazine
Tillage System Crop Residue . Source
Interception (%)

No-Till (Coulter) Corn Up to 30% [3]

Table 3: Soybean Yield Under Different Tillage Systems (Organic, No Synthetic Herbicides)

. Weed Density Soybean Yield (t
Tillage System . Source
Reduction (%) ha-?)
Conventional Tillage 71% 1.92 - 2.05 [4]
Reduced Tillage 85% 0.41-1.10 [4]
No-Till 61% 0.26 - 1.64 [4]

Experimental Protocols

Mesotrione and Atrazine Efficacy in Corn (Adapted from
VTechWorks)

Objective: To evaluate the efficacy of pre-emergence (PRE) applications of mesotrione in
combination with atrazine in conventional and no-till corn.

Experimental Design: Randomized complete block design.
Treatments:

o Conventional Tillage + Mesotrione + Atrazine (PRE)

o No-Till + Mesotrione + Atrazine (PRE)

Application: Herbicides were applied pre-emergence.

Data Collection: Weed control was visually rated as a percentage compared to a non-treated
control. Corn yield was measured at harvest.
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» Key Findings: Pre-emergence applications of mesotrione were more effective when applied
in no-till compared to conventional tillage corn, providing over 80% control of broadleaf
weeds and giant foxtail.[1] Efficacy in conventional tillage was inconsistent and highly
dependent on timely rainfall.[1]

Atrazine Persistence in Different Tillage Systems
(Adapted from Weed Science)

o Objective: To determine the persistence of atrazine under conventional plow, chisel, and
coulter (no-till) tillage systems.

» Experimental Design: Field studies with annual atrazine applications.

» Methodology: Soil samples were collected to measure atrazine residue over time. The
amount of atrazine intercepted by crop residue in the no-till system was also quantified.

» Key Findings: In the year of application, atrazine persistence was lower in the no-till (coulter)
system.[3] The crop residue in the no-till system initially prevented as much as 30% of the
atrazine from reaching the soil surface.[3]

Mandatory Visualization
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Caption: Experimental workflow for comparing Topogard efficacy.
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Caption: Topogard's mode of action via Photosystem Il inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1222600?utm_src=pdf-custom-synthesis
https://vtechworks.lib.vt.edu/server/api/core/bitstreams/9625c922-fe94-499d-96dd-d102af6fc975/content
https://www.researchgate.net/publication/262251145_Weed_Management_in_Conventional-_and_No-Till_Soybean_Using_FlumioxazinPyroxasulfone
https://www.cambridge.org/core/journals/weed-science/article/abs/effect-of-three-tillage-systems-on-the-persistence-of-atrazine/5E94148AE9F7C713AA3D24C5EF667266
https://www.cambridge.org/core/journals/weed-science/article/abs/effect-of-three-tillage-systems-on-the-persistence-of-atrazine/5E94148AE9F7C713AA3D24C5EF667266
https://www.mdpi.com/2077-0472/7/5/43
https://www.benchchem.com/product/b1222600#efficacy-of-topogard-in-conventional-vs-no-till-systems
https://www.benchchem.com/product/b1222600#efficacy-of-topogard-in-conventional-vs-no-till-systems
https://www.benchchem.com/product/b1222600#efficacy-of-topogard-in-conventional-vs-no-till-systems
https://www.benchchem.com/product/b1222600#efficacy-of-topogard-in-conventional-vs-no-till-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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